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Compound of Interest

Benzyl 2-fluoro-4-
Compound Name: )
morpholinobenzoate

Cat. No.: B568059

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety information for
Benzyl 2-fluoro-4-morpholinobenzoate (CAS No. 1272756-24-7). Due to the limited publicly
available safety and toxicological data for this specific compound, this guide also includes
information on structurally related compounds, Benzyl Benzoate and Morpholine, to provide a
preliminary hazard assessment. All researchers handling this compound should exercise
extreme caution and implement rigorous safety protocols.

Executive Summary

Benzyl 2-fluoro-4-morpholinobenzoate is a chemical compound for which a comprehensive
safety profile has not been established. The available Safety Data Sheet (SDS) from
ChemicalBook indicates a significant lack of data regarding its hazards.[1] This guide
summarizes the known information and provides context by examining the safety profiles of its
structural components. The absence of detailed toxicological data underscores the necessity
for treating this compound as potentially hazardous and handling it with appropriate protective
measures.

Benzyl 2-fluoro-4-morpholinobenzoate: Known
Safety Data
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The following tables present the limited safety and physical property information available for
Benzyl 2-fluoro-4-morpholinobenzoate.

Table 1: Physical and Chemical :

Property Value Reference
CAS Number 1272756-24-7 [1]
Molecular Formula C18H18FNO3 [1]
Molecular Weight 315.339 g/mol [1]

Table 2: H | Identificati

Hazard Classification Data Reference
GHS Classification No data available [1]
Pictogram(s) No data available [1]
Signal Word No data available [1]
Hazard Statement(s) No data available [1]
Precautionary Statement(s) No data available [1]

Table 3: First Aid Measures
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Exposure Route

Recommended Action

Reference

Inhalation

Move victim to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration and consult
a doctor immediately. Do not
use mouth-to-mouth
resuscitation if the victim
ingested or inhaled the

chemical.

Skin Contact

Take off contaminated clothing
immediately. Wash off with
soap and plenty of water.

Consult a doctor.

Eye Contact

Rinse with pure water for at
least 15 minutes. Consult a

doctor.

Ingestion

Rinse mouth with water. Do not
induce vomiting. Never give
anything by mouth to an
unconscious person. Call a
doctor or Poison Control

Center immediately.

Experimental Protocols

A search for specific experimental protocols used to determine the safety data for Benzyl 2-

fluoro-4-morpholinobenzoate yielded no results. The available SDS does not cite any

specific studies.[1]

Safety Profile of Structurally Related Compounds

To provide a preliminary risk assessment, the safety profiles of Benzyl Benzoate and

Morpholine are summarized below. These compounds represent the benzyl ester and
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morpholine moieties of the target molecule, respectively.

Benzyl Benzoate

Benzyl benzoate is an ester of benzyl alcohol and benzoic acid. It is used as a medication and

insect repellent.

Parameter Value

Species

Route Reference

LD50 (Acute

1.68 - 2.8 g/k
Oral) I

Rat, Cat, Rabbit Oral

Developmental

625 mg/kg/da
Toxicity NOAEL oy

Rat

Oral

Hazard

Statement

GHS Classification

Acute Toxicity, Oral (Category 4); Hazardous to

the aquatic environment, long-term (Category 2)

Signal Word

Warning

Hazard Statements

H302: Harmful if swallowed. H411: Toxic to

aquatic life with long lasting effects.

Morpholine

Morpholine is an organic chemical compound having the chemical formula O(CH2CHZ2)2NH.

This heterocycle features both amine and ether functional groups.

Parameter Value Species Route Reference
LD50 (Acute
1050 mg/kg Rat Oral
Oral)
LC50 (Inhalation) 8000 ppm / 8H Rat Inhalation
LD50 (Dermal) 500 mg/kg Rabbit Dermal
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Hazard

Statement

GHS Classification

Flammable liquids (Category 3); Acute toxicity,
Oral (Category 4); Acute toxicity, Inhalation
(Category 4); Acute toxicity, Dermal (Category
3); Skin corrosion/irritation (Category 1B);

Serious eye damage/eye irritation (Category 1)

Signal Word

Danger

Hazard Statements

H226: Flammable liquid and vapor. H302+H332:
Harmful if swallowed or if inhaled. H311: Toxic in
contact with skin. H314: Causes severe skin

burns and eye damage.

Logical Workflow for Chemical Safety Assessment

The following diagram illustrates a generalized workflow for assessing the safety of a chemical

compound, particularly relevant when initial data is sparse.
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Caption: Generalized workflow for chemical safety assessment.
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Conclusion and Recommendations

The safety profile of Benzyl 2-fluoro-4-morpholinobenzoate is largely uncharacterized.
Based on the available information, or lack thereof, the following recommendations are crucial
for researchers, scientists, and drug development professionals:

o Treat as Potentially Hazardous: In the absence of comprehensive safety data, this
compound should be handled as if it were hazardous.

» Implement Strict Engineering Controls: Work should be conducted in a well-ventilated fume
hood to minimize inhalation exposure.

» Utilize Appropriate Personal Protective Equipment (PPE): Standard PPE, including safety
goggles, a lab coat, and chemical-resistant gloves, is mandatory. Given the potential for
dermal toxicity based on the morpholine component, glove integrity is critical.

e Prevent Environmental Release: Due to the unknown environmental effects and the aquatic
toxicity of the benzyl benzoate moiety, release into the environment must be avoided.

o Further Testing Required: A comprehensive toxicological evaluation, including acute toxicity,
genotoxicity, and repeat-dose toxicity studies, is necessary to establish a complete safety
profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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